H3Receptor
  • JNJ-5207852
    JNJ-5207852
    • Cat. No.:
    • B122538
    • CAS No.:
    • 398473-34-2
    • Molecular Formula:
    • C20H32N2O
    • Molecular Weight:
    • 316.5 g/mol
    Description
    Histamine has been implicated in a variety of biological functions including thermo- and immunoregulation, food intake, hyperexcitability, pain transmission, arousal, reward, memory, and emotional responses. The...
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  • Histamine
    Histamine
    • Cat. No.:
    • B1213489
    • CAS No.:
    • 51-45-6
    • Molecular Formula:
    • C5H9N3
    • Molecular Weight:
    • 111.15 g/mol
    Description
    Histamine is a member of the class of imidazoles that is 1H-imidazole substituted at position C-4 by a 2-aminoethyl group. It has a role as a human metabolite, a mouse metabolite and a neurotransmitter. It is an...
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  • Ciproxifan
    Ciproxifan
    • Cat. No.:
    • B1662499
    • CAS No.:
    • 184025-18-1
    • Molecular Formula:
    • C16H18N2O2
    • Molecular Weight:
    • 270.33 g/mol
    Description
    Cyclopropyl-[4-[3-(1H-imidazol-5-yl)propoxy]phenyl]methanone is an aromatic ketone.
    a potent histamine H(3) receptor antagonist;  structure in first source
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  • Jnj 10181457 dihydrochloride
    Jnj 10181457 dihydrochloride
    • Cat. No.:
    • B1662625
    • CAS No.:
    • Molecular Formula:
    • C20H30Cl2N2O
    • Molecular Weight:
    • 385.4 g/mol
    Description
    JNJ-10181457 is an antagonist of histamine H3 receptors (Kis = 1.17 and 7.08 nM for human and rat receptors, respectively). It increases extracellular norepinephrine and acetylcholine levels in the frontal corte...
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  • Abt-288
    Abt-288
    • Cat. No.:
    • B1664300
    • CAS No.:
    • 948845-91-8
    • Molecular Formula:
    • C23H24N4O
    • Molecular Weight:
    • 372.5 g/mol
    Description
    ABT-288 is under investigation in clinical trial NCT01018875 (Efficacy and Safety Study of ABT-288 in Subjects With Mild-to-Moderate Alzheimer's Disease).
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  • GSK239512
    GSK239512
    • Cat. No.:
    • B1672371
    • CAS No.:
    • 720691-69-0
    • Molecular Formula:
    • C23H27N3O2
    • Molecular Weight:
    • 377.5 g/mol
    Description
    GSK-239512 is under investigation in clinical trial NCT00474513 (An Imaging Study to Investigate the Distribution of GSK239512 in the Brain.).
    GSK239512 is a small molecule drug with a maximum clinical trial ...
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  • MK-0249
    MK-0249
    • Cat. No.:
    • B1677218
    • CAS No.:
    • 1167574-41-5
    • Molecular Formula:
    • C23H24F3N3O2
    • Molecular Weight:
    • 431.4 g/mol
    Description
    MK0249 has been used in trials studying the treatment of Hypopnea Syndrome, Alzheimer's Disease, Paranoid Schizophrenia, Sleep Apnea, Obstructive, and Excessive Daytime Sleepiness, among others.
    MK-0249 is a ...
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  • Proxyfan oxalate
    Proxyfan oxalate
    • Cat. No.:
    • B2933410
    • CAS No.:
    • Molecular Formula:
    • C15H18N2O5
    • Molecular Weight:
    • 306.31 g/mol
    Description
    Proxyfan oxalate is a useful research compound. Its molecular formula is C15H18N2O5 and its molecular weight is 306.31 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Proxyfan oxalate suitab...
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  • GSK189254A
    GSK189254A
    • Cat. No.:
    • B8055835
    • CAS No.:
    • 854485-15-7
    • Molecular Formula:
    • C21H25N3O2
    • Molecular Weight:
    • 351.4 g/mol
    Description
    GSK189254A is a useful research compound. Its molecular formula is C21H25N3O2 and its molecular weight is 351.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GSK189254A suitable for many r...
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  • H3R antagonist 5
    H3R antagonist 5
    • Cat. No.:
    • B15612574
    • CAS No.:
    • Molecular Formula:
    • C23H32N2O4
    • Molecular Weight:
    • 400.5 g/mol
    Description
    H3R antagonist 5 is a useful research compound. Its molecular formula is C23H32N2O4 and its molecular weight is 400.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality H3R antagonist 5 suitabl...
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